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Compound of Interest

Compound Name: 3-Methylsalicylic Acid

Cat. No.: B1673986

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Methylsalicylic acid (CAS 83-
40-9), a versatile aromatic organic compound. It details its chemical and physical properties,
synthesis via the Kolbe-Schmitt reaction, and purification by recrystallization. The guide
presents a thorough analysis of its spectral characteristics, including *H NMR, 13C NMR, FT-IR,
and Mass Spectrometry. Furthermore, it explores the compound's biological activities, focusing
on its potential as an anti-inflammatory agent through the inhibition of cyclooxygenase (COX)
enzymes and its role in plant defense signaling pathways. Detailed experimental protocols for
synthesis, purification, and biological assays are provided to facilitate further research and
development.

Chemical and Physical Properties

3-Methylsalicylic acid, also known as 2-Hydroxy-3-methylbenzoic acid or o-Cresotic acid, is a
white solid organic compound. It is soluble in basic water and polar organic solvents.[1] Its key
properties are summarized in the table below.
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Property Value Reference
CAS Number 83-40-9 [1]
Molecular Formula CsHsOs [1]
Molar Mass 152.15 g/mol [1]
Melting Point 165.5 °C [1]
Appearance White solid [1]

2-Hydroxy-3-methylbenzoic
Synonyms acid, o-Cresotic acid, 2,3- [1]

Cresotic acid

Synthesis and Purification
Synthesis via Kolbe-Schmitt Reaction

3-Methylsalicylic acid is commercially produced through the Kolbe-Schmitt reaction, which
involves the carboxylation of sodium o-cresolate.[1]

The reaction proceeds through the nucleophilic addition of the phenoxide ion to carbon dioxide,
followed by protonation to yield the carboxylic acid.
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Reactants
H+
CO2
NaOH
Products
% Sodium o-cresolate Eer Carboxylate Intermediate 3-Methylsalicylic acid
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(Start: Crude 3-Methylsalicylic Acid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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